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Introduction

"Rebalance” is the brand name for a line of supplement systems developed by Rebalance
Health. These products are formulated to support hormonal balance, primarily by modulating
the body's stress response. The core of the "Rebalance” formulation centers on the
adaptogenic herb Withania somnifera (Ashwagandha), known for its effects on the
Hypothalamic-Pituitary-Adrenal (HPA) axis. This guide provides a technical overview of the
biological functions of the key active components of the Rebalance system, with a focus on
Ashwagandha, its mechanism of action, and the available clinical data. The proprietary
"Directline®" delivery system, a lozenge-based technology, is also discussed in the context of
enhancing the bioavailability of the active ingredients.

Core Active Ingredient: Ashwagandha (Withania
somnifera)

Ashwagandha is a well-studied adaptogen in Ayurvedic medicine.[1] Its biological effects are
attributed to a group of bioactive compounds known as withanolides.[2] These steroidal
lactones are responsible for the herb's therapeutic properties, which include anti-stress, anti-
inflammatory, and neuroprotective effects.[3]

Mechanism of Action: Modulation of the HPA Axis
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The primary mechanism by which Ashwagandha exerts its effects is through the modulation of
the Hypothalamic-Pituitary-Adrenal (HPA) axis, the body's central stress response system.[4][5]
[6] Chronic stress can lead to dysregulation of the HPA axis, resulting in elevated levels of
cortisol, the primary stress hormone. Ashwagandha has been shown to down-regulate the HPA
axis, leading to a reduction in cortisol levels.[4][5][6] The active withanolides in Ashwagandha
are believed to interact with glucocorticoid receptors and modulate signaling pathways involved
in the stress response.[4]

The signaling pathway for cortisol regulation and the influence of Ashwagandha is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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